Cas no 102943-13-5 (6-propan-2-ylazulene)

• Product Name: 6-propan-2-ylazulene
• CAS No: 102943-13-5
• MF: C₁₃H₁₄
• MW: 170.250263690948
• CID: 1133446
• PubChem ID: 13849082
• Update Time: 2025-04-20

6-propan-2-ylazulene Chemical and Physical Properties

Names and Identifiers

• 6-propan-2-ylazulene
• 6-isopropylazulene
• ACMC-20m5w0
• 6-isopropyl-azulene
• AGN-PC-00O7NX
• Azulene, 6-(1-methylethyl)-
• 6-Isopropyl-azulen
• CTK0G7310
• 6-isopropylazulene; ACMC-20m5w0; 6-isopropyl-azulene; AGN-PC-00O7NX; Azulene, 6-(1-methylethyl)-; 6-Isopropyl-azulen; CTK0G7310;
• 6-Isopropylazulen
• DTXSID70551190
• 6-(Propan-2-yl)azulene
• 102943-13-5

• Inchi： 1S/C13H14/c1-10(2)11-6-8-12-4-3-5-13(12)9-7-11/h3-10H,1-2H3
• InChI Key： BBGWKYCWKNERBV-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC2=CC=CC2=CC=1

Computed Properties

• Exact Mass: 170.10955g/mol
• Monoisotopic Mass: 170.10955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 170.25g/mol
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins